Cas no 1261927-48-3 (4-[5-(Methoxycarbonyl)thiophen-3-YL]-2-methoxybenzoic acid)

4-[5-(Methoxycarbonyl)thiophen-3-YL]-2-methoxybenzoic acid is a specialized organic compound featuring a thiophene core linked to a methoxy-substituted benzoic acid moiety. Its structural design incorporates both ester and carboxylic acid functional groups, making it a versatile intermediate in synthetic chemistry, particularly for pharmaceutical and materials science applications. The presence of electron-donating methoxy groups enhances its reactivity in electrophilic substitution and cross-coupling reactions. This compound is valued for its potential in constructing complex heterocyclic frameworks and as a precursor for bioactive molecules. Its well-defined purity and stability under controlled conditions ensure consistent performance in research and industrial processes.

4-[5-(Methoxycarbonyl)thiophen-3-YL]-2-methoxybenzoic acid structure

1261927-48-3 structure

Product Name:4-[5-(Methoxycarbonyl)thiophen-3-YL]-2-methoxybenzoic acid

CAS No:1261927-48-3

MF:C₁₄H₁₂O₅S

MW:292.307083129883

MDL:MFCD18321598

CID:2764015

PubChem ID:53227465

Update Time:2025-06-07

4-[5-(Methoxycarbonyl)thiophen-3-YL]-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-[5-(Methoxycarbonyl)thiophen-3-yl]-2-methoxybenzoic acid, 95%
- MFCD18321598
- DTXSID30690998
- 1261927-48-3
- 4-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]-2-METHOXYBENZOIC ACID
- 2-Methoxy-4-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid
- 4-[5-(Methoxycarbonyl)thiophen-3-YL]-2-methoxybenzoic acid
- MDL： MFCD18321598
- Inchi： 1S/C14H12O5S/c1-18-11-5-8(3-4-10(11)13(15)16)9-6-12(20-7-9)14(17)19-2/h3-7H,1-2H3,(H,15,16)
- InChI Key： KMLWTSZZVITFKB-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OC)=CC(=C1)C1C=CC(C(=O)O)=C(C=1)OC

Computed Properties

Exact Mass: 292.041
Monoisotopic Mass: 292.041
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 373
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 101A^2
XLogP3: 2.9

4-[5-(Methoxycarbonyl)thiophen-3-YL]-2-methoxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328827-5 g	4-[5-(Methoxycarbonyl)thiophen-3-yl]-2-methoxybenzoic acid, 95%; .	1261927-48-3	95%	5g	€1159.00	2023-04-26
abcr	AB328827-5g	4-[5-(Methoxycarbonyl)thiophen-3-yl]-2-methoxybenzoic acid, 95%; .	1261927-48-3	95%	5g	€1159.00	2025-03-19